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Compound of Interest

Compound Name: Methylsulfonylacetonitrile

Cat. No.: B147333

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methylsulfonylacetonitrile, also known as 2-(methylsulfonyl)acetonitrile or mesylacetonitrile,
is a bifunctional organic compound featuring both a sulfone and a nitrile group.[1] This unique
structure makes it a valuable reagent and building block in organic synthesis, particularly in the
pharmaceutical industry. The strong electron-withdrawing nature of the methylsulfonyl group
activates the adjacent methylene protons, facilitating a range of chemical transformations. This
guide provides a comprehensive overview of its chemical properties, synthesis, reactivity, and
safety protocols, tailored for a technical audience.

Chemical and Physical Properties

Methylsulfonylacetonitrile is a white to grayish-yellow crystalline powder at room
temperature.[2] It is stable under normal laboratory conditions but should be kept away from
strong oxidizing agents.[2] A summary of its key physical and chemical properties is presented

below.

Table 1: Physical and Chemical Properties of Methylsulfonylacetonitrile
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Property Value Source(s)
CAS Number 2274-42-2 [3]
Molecular Formula C3HsNO2S [31[4]
Molecular Weight 119.14 g/mol [11[3]
Melting Point 81-84 °C (lit.) [1114]
Boiling Point 360.6 + 25.0 °C (Predicted) [4]

Density 1.288 + 0.06 g/cm? (Predicted) [4]
Appearance White - Greyish yellow Crystal 2]

- Powder
Water Solubility Slightly soluble [4]

2-(Methylsulfonyl)acetonitrile,
Synonyms Mesylacetonitrile, [2][3]

Cyanomethylsulfonylmethane

SMILES CS(=0)(=0)CC#N [1]13]

FOTRKCAZUSJCQD-
InChl Key [11[3]
UHFFFAOYSA-N

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of
Methylsulfonylacetonitrile. While a comprehensive set of spectra is not available from the
search results, typical data points are referenced in chemical databases.

Table 2: Spectroscopic Information for Methylsulfonylacetonitrile
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Technique Data Reference Source(s)

Electron ionization data
Mass Spectrometry (MS) ] ] [5][6]
available via NIST WebBook

Nuclear Magnetic Resonance Data available from various 71E]
(NMR) suppliers and databases.

Data available from various
Infrared Spectroscopy (IR) ) [71[8]
suppliers and databases.

Note: For detailed spectra, researchers should consult spectral databases such as the NIST
Chemistry WebBook or acquire data on their specific sample.

Synthesis and Reactivity
Synthesis Protocols

A common method for the preparation of methylsulfonylacetonitrile involves the reaction of
methanesulfonyl chloride with acetonitrile in the presence of a base.[4] Another general
approach for analogous sulfonyl acetonitriles involves the oxidation of the corresponding
thioether (e.g., ethylthioacetonitrile) using an oxidizing agent like hydrogen peroxide in a

suitable solvent such as acetic acid.[9]
Experimental Protocol: General Oxidation of Alkylthioacetonitriles

This is a generalized protocol based on the synthesis of a similar compound, ethylsulfonyl

acetonitrile.[9]

» Reaction Setup: To a solution of the starting material, an alkylthioacetonitrile, in glacial acetic
acid, add a catalytic amount of sodium tungstate hydrate.

o Oxidation: Slowly add hydrogen peroxide to the reaction mixture while maintaining the
temperature. The reaction is exothermic and may require cooling.

o Work-up: After the reaction is complete (monitored by TLC or GC), the mixture is diluted with

water.
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» Extraction: The aqueous layer is extracted with an organic solvent, such as ethyl acetate or

chloroform.

 Purification: The combined organic layers are dried over an anhydrous salt (e.g., MgSOa),
filtered, and the solvent is removed under reduced pressure to yield the crude sulfonyl
acetonitrile product, which can be further purified by recrystallization or chromatography.
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Reactants & Reagents
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Caption: Generalized workflow for the synthesis of sulfonyl acetonitriles via oxidation.
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Reactivity and Applications

The methylsulfonyl group is a powerful electron-withdrawing group, which makes the
methylene protons (the -CHz- group) acidic and thus readily deprotonated by a base. This
property makes methylsulfonylacetonitrile a useful C2 building block in organic synthesis.

It is used in reactions such as:

» Nucleophilic Addition: The carbanion generated can act as a nucleophile in various addition
reactions.

» Sulfonylation Reactions: It can serve as a reagent in sulfonylation processes.[4]

e Synthesis of Heterocycles: It has been used as a starting material in the synthesis of more
complex molecules, including substituted d-pyrone ring analogues and 4,9-
dihydropyrrolo[2,1-b]quinazolines.[10][11]

The sulfone moiety is a key functional group in medicinal chemistry.[12] It can improve
physicochemical properties such as solubility and metabolic stability, and its incorporation is a
common strategy in drug design.[12] While specific drug development pathways involving
methylsulfonylacetonitrile are not detailed in the provided results, its role as a versatile
building block suggests its utility in creating libraries of compounds for screening and lead
optimization.
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Caption: Logical flow of the activation and synthetic utility of methylsulfonylacetonitrile.

Safety and Handling

Methylsulfonylacetonitrile is classified as harmful and requires careful handling in a
laboratory setting.[13]

Table 3: Hazard and Safety Information
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Category Information Source(s)

H302: Harmful if swallowed.
Hazard Statements H312: Harmful in contact with [13]
skin. H332: Harmful if inhaled.

GHS Pictogram GHSO07 (Exclamation mark) [10]

Signal Word Warning

P261: Avoid breathing dust.
P280: Wear protective
gloves/protective clothing/eye
protection. P301+P312: IF
Precautionary Statements SWALLOWED: Call a POISON
CENTER or doctor/physician if
you feel unwell. P302+P352:
IF ON SKIN: Wash with plenty

of soap and water.

Dust mask (type N95), safety

Personal Protective Equipment )
goggles/eyeshields, [2]

(PPE) . :
impervious gloves.

) ) Strong oxidizing agents, strong
Incompatible Materials ) ) [2][14]
acids, reducing agents, bases.

Keep container tightly closed
Storage in a dry and well-ventilated [14]

place.

Experimental Protocol: Safe Handling and Disposal

» Engineering Controls: Handle the compound in a well-ventilated area, preferably within a
chemical fume hood, to minimize inhalation exposure.[2]

» Personal Protective Equipment: Always wear appropriate PPE, including a lab coat, safety
goggles with side shields, and chemical-resistant gloves (e.qg., nitrile).[2]
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» Weighing and Transfer: When handling the solid powder, avoid creating dust.[4] Use
appropriate tools and techniques for weighing and transferring the material.

o Spill Response: In case of a spill, avoid breathing dust. Remove all sources of ignition.[14]
Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a sealed
container for chemical waste disposal.

» Disposal: Dispose of waste material in accordance with local, state, and federal regulations.
Do not allow the product to enter drains.

Conclusion

Methylsulfonylacetonitrile (CAS 2274-42-2) is a versatile and reactive compound with
significant potential in organic synthesis and drug discovery. Its activated methylene group
allows for a variety of carbon-carbon bond-forming reactions, making it a valuable precursor for
complex molecular scaffolds and heterocyclic systems. Researchers and drug development
professionals should be familiar with its properties and reactivity to leverage its synthetic utility
while adhering to strict safety protocols due to its hazardous nature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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